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Compound of Interest

Compound Name: Hoechst 33258

Cat. No.: B15609133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hoechst 33258, a bisbenzimidazole derivative, is a fluorescent stain with a high affinity for

DNA. Its utility in molecular biology is extensive, owing to its specific binding to the minor

groove of adenine-thymine (A-T) rich regions of double-stranded DNA (dsDNA) and the

resulting significant increase in fluorescence intensity.[1] This cell-permeant dye is a

cornerstone in a variety of applications, from quantifying DNA to analyzing complex cellular

processes like apoptosis and cell cycle progression. This guide provides an in-depth overview

of the core applications of Hoechst 33258, complete with quantitative data, detailed

experimental protocols, and visual workflows to support researchers in their experimental

design and execution.

Core Principles and Mechanism of Action
Hoechst 33258 is excited by ultraviolet (UV) light and emits a blue fluorescence. The dye's

fluorescence is significantly enhanced upon binding to dsDNA, a characteristic that minimizes

background signal from unbound dye in solution.[2] While it can bind to all nucleic acids, its

preference for A-T rich sequences in the DNA minor groove makes it a highly specific DNA

stain.[1][3] This binding is non-intercalating, meaning it does not insert itself between the DNA

base pairs, which is a factor in its relatively low toxicity compared to other DNA stains, allowing

for its use in both live and fixed cells.[1][2]

The fluorescence intensity of Hoechst 33258 is also influenced by the pH of the solvent, with

intensity increasing with pH.[1] It is important to note that the fluorescence of Hoechst 33258 is
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quenched by the incorporation of bromodeoxyuridine (BrdU) into DNA, a property that is

exploited in cell cycle analysis.[1]

Mechanism of Hoechst 33258 DNA Staining.

Quantitative Data
The photophysical properties of Hoechst 33258 are critical for its application in quantitative

assays. The following tables summarize these key characteristics.

Table 1: Spectral and Photophysical Properties of Hoechst 33258

Property Value Notes

Excitation Maximum (DNA-

bound)
~352 nm

Excited by UV light sources.[2]

[4]

Emission Maximum (DNA-

bound)
~461 nm Emits blue fluorescence.[2][4]

Molar Extinction Coefficient (ε) ~46,000 cm⁻¹M⁻¹ At 345.5 nm.[5]

Quantum Yield (Φ) 0.034 (in water)

Significantly increases upon

binding to DNA.[5] Can reach

~0.74 when embedded in a

polymer matrix.[6]

Fluorescence of Unbound Dye 510-540 nm

Can be observed with

excessive dye concentration.

[1]

Table 2: Recommended Working Concentrations for Various Applications
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Application
Concentration Range
(µg/mL)

Cell Type

DNA Quantification (in

solution)
0.1 - 1.0 Purified DNA

Live Cell Staining (Microscopy) 1.0 - 5.0 Eukaryotic cells

Fixed Cell Staining

(Microscopy)
0.5 - 2.0 Eukaryotic cells

Live Cell Staining (Flow

Cytometry)
1.0 - 10.0 Eukaryotic cells

Fixed Cell Staining (Flow

Cytometry)
0.2 - 2.0 Eukaryotic cells

Bacterial Staining 0.1 - 10.0 Bacteria

Mycoplasma Detection ~0.05 (0.001% w/v) Indicator cell lines

Core Applications and Experimental Protocols
DNA Quantification
Hoechst 33258 provides a highly sensitive method for quantifying dsDNA, offering a significant

advantage over traditional UV absorbance methods, especially for dilute samples.[7][8] The

assay's linear dynamic range typically extends from approximately 10 ng/mL to 1 µg/mL.[7] It is

important to note that RNA does not significantly interfere with this assay.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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